Cas no 802288-13-7 (Benzonitrile,2,3,5,6-tetraamino-)

• Product Name: Benzonitrile,2,3,5,6-tetraamino-
• CAS No: 802288-13-7
• MF: C₇H₉N₅
• MW: 163.179859876633
• CID: 713414
• Update Time: 2024-02-04

Benzonitrile,2,3,5,6-tetraamino- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2,3,5,6-tetraamino-
• Benzonitrile, 2,3,5,6-tetraamino-

• Inchi： 1S/C7H9N5/c8-2-3-6(11)4(9)1-5(10)7(3)12/h1H,9-12H2
• InChI Key： DHFDYNQTEHWBGL-UHFFFAOYSA-N
• SMILES： C(#N)C1=C(N)C(N)=CC(N)=C1N

Computed Properties

• Exact Mass: 163.086
• Monoisotopic Mass: 163.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128A^2